Cas no 22720-67-8 (Methanone, benzo[b]thien-3-yl(2-methylphenyl)-)

• Product Name: Methanone, benzo[b]thien-3-yl(2-methylphenyl)-
• CAS No: 22720-67-8
• MF: C₁₆H₁₂OS
• MW: 252.330883026123
• CID: 2836717
• PubChem ID: 619810
• Update Time: 2025-04-21

Methanone, benzo[b]thien-3-yl(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 22720-67-8
• (1-BENZOTHIOPHEN-3-YL)(2-METHYLPHENYL)METHANONE
• Benzo[b]thiophen-3-yl(o-tolyl)methanone
• Methanone, benzo[b]thien-3-yl(2-methylphenyl)-
• 1-Benzothien-3-yl(2-methylphenyl)methanone #
• Ketone, benzo[b]thien-3-yl o-tolyl
• Benzothiophene, 3-(2-methylbenzoyl)-
• CLJATIVWKLSDFE-UHFFFAOYSA-N
• DTXSID80347288

• Inchi： 1S/C16H12OS/c1-11-6-2-3-7-12(11)16(17)14-10-18-15-9-5-4-8-13(14)15/h2-10H,1H3
• InChI Key： CLJATIVWKLSDFE-UHFFFAOYSA-N
• SMILES： S1C=C(C(C2C=CC=CC=2C)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 252.06088618Da
• Monoisotopic Mass: 252.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.3Ų